N-[(2-bromo-4,5-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2-bromo-4,5-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-2-furamide, also known as BOF, is a synthetic compound that has been of interest to researchers due to its potential applications in the field of medicinal chemistry. BOF belongs to the class of compounds known as furan-based compounds, which have been found to possess a range of biological activities.
Mechanism of Action
The mechanism of action of N-[(2-bromo-4,5-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-2-furamide is not fully understood, but it is thought to involve the inhibition of specific enzymes and signaling pathways that are involved in cancer cell proliferation and inflammation. This compound has been found to inhibit the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammatory responses in the body. Additionally, this compound has been found to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell proliferation and survival.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects in both in vitro and in vivo studies. In particular, this compound has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce the production of pro-inflammatory cytokines. Additionally, this compound has been found to exhibit analgesic effects in animal models of pain, suggesting that it may be useful for the treatment of chronic pain conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[(2-bromo-4,5-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-2-furamide for lab experiments is its potent anticancer activity, which makes it a useful tool for studying the mechanisms of cancer cell proliferation and apoptosis. Additionally, this compound has been found to exhibit a range of other biological activities, including anti-inflammatory and analgesic properties, which may make it useful for studying a range of other diseases and conditions. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret some experimental results.
Future Directions
There are several potential future directions for research on N-[(2-bromo-4,5-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-2-furamide. One area of interest is the development of new drugs based on this compound for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify the specific enzymes and signaling pathways that are targeted by the compound. Finally, studies are needed to determine the safety and toxicity of this compound in animal models and in humans, in order to assess its potential as a therapeutic agent.
Synthesis Methods
The synthesis of N-[(2-bromo-4,5-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-2-furamide involves a multi-step process that begins with the reaction of 2-bromo-4,5-dimethoxybenzaldehyde with 4-ethoxybenzylamine to form an imine intermediate. This is followed by reduction of the imine to form the corresponding amine, which is then reacted with furan-2-carboxylic acid to yield this compound.
Scientific Research Applications
N-[(2-bromo-4,5-dimethoxyphenyl)(4-ethoxyphenyl)methyl]-2-furamide has been the subject of several scientific studies due to its potential applications in the field of medicinal chemistry. In particular, this compound has been found to exhibit potent anticancer activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been found to possess anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of inflammatory diseases.
properties
IUPAC Name |
N-[(2-bromo-4,5-dimethoxyphenyl)-(4-ethoxyphenyl)methyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22BrNO5/c1-4-28-15-9-7-14(8-10-15)21(24-22(25)18-6-5-11-29-18)16-12-19(26-2)20(27-3)13-17(16)23/h5-13,21H,4H2,1-3H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIDLHJSVALWHTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(C2=CC(=C(C=C2Br)OC)OC)NC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22BrNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.